4-(Dimethylamino)azobenzene

• CAS No.: 60-11-7
• Product Name: 4-(Dimethylamino)azobenzene
• Molecular Formula: C14H15N3; C6H5N=NC6H4N(CH3)2; C14H15N3
• Molecular Weight: 225.29 g/mol
• IUPAC Name: N,N-dimethyl-4-phenyldiazenylaniline
• Standard InChI: InChI=1S/C14H15N3/c1-17(2)14-10-8-13(9-11-14)16-15-12-6-4-3-5-7-12/h3-11H,1-2H3
• Standard InChIKey: JCYPECIVGRXBMO-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2
• Canonical SMILES: CN(C)C1=CC=C(C=C1)N=NC2=CC=CC=C2
• Boiling Point: Sublimes (NIOSH, 2016); Sublimes
• Colorform: YELLOW CRYSTALLINE LEAFLETS; Yellow, leaf-shaped crystals.
• Melting Point: 232 °F (decomposes) (NTP, 1992); 117.0 °C; 114-117 °C; 232°F; 237°F
• Physical Description: 4-dimethylaminoazobenzene appears as yellow crystalline leaflets or an orange powder. (NTP, 1992); YELLOW CRYSTALS.; Yellow, leaf-shaped crystals.
• Description: 4-Dimethylaminoazobenzene is a yellow, crystalline solid compound. 4-Dimethylaminoazobenzene was used as a dye for coloring polishes, wax products, polystyrene and soap, and was also used as a pH indicator, but is no longer used or produced in the United States. Exposure to this substance causes dermatitis. 4-dimethylaminoazobenzene is reasonably anticipated to be a human carcinogen. (NCI05); 4-dimethylaminoazobenzene appears as yellow crystalline leaflets or an orange powder. (NTP, 1992); 4-Dimethylaminoazobenzene is used as a dye for coloring polishes, wax products, and soap. Acute (short- term) dermal exposure to 4-dimethylaminoazobenzene may result in contact dermatitis in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 4-dimethylaminoazobenzene in humans. Animal studies have reported birth defects in the offspring of mice exposed to 4-dimethylaminoazobenzene and tumors of the lung, liver, and bladder from oral exposure to 4-dimethylaminoazobenzene. EPA has not classified 4-dimethylaminoazobenzene for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified 4- dimethylaminoazobenzene as a Group 2B, possibly carcinogenic to humans.
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); 1.02e-06 M; SOL IN ALCOHOL, BENZENE, CHLOROFORM; SOL IN ETHER, PETROLEUM ETHER, MINERAL ACIDS, OILS.; VERY SOL IN PYRIDINE.; Water solubility of 13.6 ppm.; Solubility in water: none; 0.001%
• Synonyms: N,N-Dimethyl-4-(2-phenyldiazenyl)benzenamine; N,N-dimethyl-p-phenylazoaniline; N,N-Dimethyl-4-(phenylazo)benzenamine; Butter Yellow; C.I. Solvent Yellow 2; (4-Dimethylaminophenyl)phenyldiazene; (p-Dimethylaminophenyl)phenyldiazene; 4-(Dimethylamino)a
• Vapor Density: 7.78 (NTP, 1992) (Relative to Air); 7.78
• Vapor Pressure: 3e-07 mm Hg (est.) (NIOSH, 2016); 7.00e-08 mmHg; 3.3X10-7 mm Hg (est).; 0.0000003 mmHg (est.)
• PubChem Compound: 6053
• Last Modified: Nov 11 2021